Cas no 81344-47-0 (N-ALPHA-T-BOC-DEACETYLLEUPEPTIN)

• Product name: N-ALPHA-T-BOC-DEACETYLLEUPEPTIN
• CAS No: 81344-47-0
• MF: C₂₃H₄₄N₆O₅
• MW: 484.63266
• CID: 826823
• PubChem ID: 24892002

N-ALPHA-T-BOC-DEACETYLLEUPEPTIN Chemical and Physical Properties

Names and Identifiers

• N-ALPHA-T-BOC-DEACETYLLEUPEPTIN
• tert-butyl N-[1-[[1-[[5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]carbamate
• Nα-t-Boc-Leu-Leu-Arg-al
• SCHEMBL17758871
• alpha-Boc-Deacetylleupeptin
• DTXSID20391003
• alpha-Boc-Deacetylleupeptin, >=97% (TLC)
• 81344-47-0

• MDL： MFCD00133579
• Inchi： InChI=1S/C23H44N6O5/c1-14(2)11-17(19(31)27-16(13-30)9-8-10-26-21(24)25)28-20(32)18(12-15(3)4)29-22(33)34-23(5,6)7/h13-18H,8-12H2,1-7H3,(H,27,31)(H,28,32)(H,29,33)(H4,24,25,26)
• InChI Key： DBKWAMISRGINGJ-UHFFFAOYSA-N
• SMILES： CC(C)CC(C(=O)NC(CCCN=C(N)N)C=O)NC(=O)C(CC(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 484.33731853g/mol
• Monoisotopic Mass: 484.33731853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 16
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų
• XLogP3: 1.8

N-ALPHA-T-BOC-DEACETYLLEUPEPTIN Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C